Cas no 1261842-49-2 (2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl)

• Product Name: 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl
• CAS No: 1261842-49-2
• MF: C₁₄H₇F₇
• MW: 308.19420838356
• CID: 4990495
• Update Time: 2025-05-20

2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7/c15-11-3-1-2-8(12(11)16)7-4-5-10(14(19,20)21)9(6-7)13(17)18/h1-6,13H
• InChI Key： LJUDHWXSBFVDLH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(F)(F)F)C1C=CC=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl

Exploring the Properties and Applications of 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl (CAS No 1261842-49-2)

The compound 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl (CAS No 1261842-49-2) is a highly fluorinated aromatic compound with a unique structure that combines multiple fluorine-containing substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and electronics. The presence of multiple fluorine atoms in its structure imparts distinctive chemical and physical properties, making it a subject of interest for researchers and industry professionals alike.

Fluorine substitution in organic compounds is known to significantly alter their electronic properties, reactivity, and stability. In the case of CAS No 1261842-49-2, the fluorine atoms are strategically positioned at the 2 and 3 positions of the biphenyl ring system. Additionally, the presence of a difluoromethyl group at the 3' position and a trifluoromethyl group at the 4' position further enhances the compound's uniqueness. These substituents not only influence the electronic characteristics but also contribute to the molecule's steric effects, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the potential of biphenyl derivatives like CAS No 1261842-49-2 in the development of high-performance materials. For instance, researchers have explored their use in creating advanced polymers with enhanced thermal stability and mechanical strength. The fluorinated nature of this compound makes it particularly suitable for applications where resistance to harsh environmental conditions is critical. Moreover, its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and solar cells.

In the pharmaceutical industry, fluorinated compounds are often sought after due to their ability to improve drug bioavailability and efficacy. The difluoro substitution pattern in CAS No 1261842-49-2 has been shown to influence its pharmacokinetic properties, making it a valuable lead compound for drug discovery efforts. Recent research has focused on its potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

The synthesis of CAS No 1261842-49-2 involves a combination of classical organic synthesis techniques and modern catalytic methods. The strategic introduction of fluorine-containing groups requires precise control over reaction conditions to ensure high yields and product purity. Researchers have reported several efficient routes for synthesizing this compound, including nucleophilic aromatic substitution and cross-coupling reactions. These methods not only highlight the versatility of biphenyl systems but also underscore the importance of fluorination in modern organic chemistry.

From an environmental perspective, understanding the behavior of fluorinated compounds like CAS No 1261842-49-2 is crucial for assessing their potential impact on ecosystems. Studies have shown that while these compounds are generally stable under normal conditions, their persistence in the environment necessitates careful handling and disposal practices. Regulatory agencies continue to monitor the use of such compounds to ensure compliance with safety standards and minimize ecological risks.

In conclusion, CAS No 1261842-49-2, or 2,3-Difluoro-3'-(difluoromethyl)-4'-(trifluoromethyl)biphenyl, represents a fascinating example of how strategic fluorination can lead to compounds with exceptional properties. Its applications span across multiple disciplines, from materials science to pharmaceuticals, making it a valuable addition to contemporary chemical research. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an even more significant role in shaping future innovations.